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CAS No.: 105504-42-5
Cat. No.: B171794
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Introduction

Methylthioninium chloride, commonly known as methylene blue, is a synthetic phenothiazine
dye with a rich history and a diverse range of applications in scientific research and medicine.
[1][2][3] First synthesized in 1876 by Heinrich Caro, it holds the distinction of being one of the
first fully synthetic drugs used in medicine.[1] This guide provides a comprehensive overview of
its core chemical properties, tailored for researchers, scientists, and drug development
professionals. We will delve into its synthesis, physicochemical characteristics, redox behavior,
photodynamic properties, and its significant role as a monoamine oxidase inhibitor, offering
insights into the causality behind experimental choices and protocols.

I. Chemical Identity and Synthesis
A. Nomenclature and Structure

e Chemical Name: 3,7-bis(Dimethylamino)-phenothiazin-5-ium chloride[1]

o Common Names: Methylene Blue, Methylthioninium chloride, Swiss Blue[1][4]
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e CAS Number: 61-73-4[1]
e Molecular Formula: C16H1sCIN3S[1]
e Molecular Weight: 319.85 g/mol [1]

Methylthioninium chloride is a cationic dye belonging to the thiazine class. Its structure is
characterized by a tricyclic phenothiazine core with two dimethylamino groups at the 3 and 7
positions. This aromatic system is responsible for its intense blue color in the oxidized state.

B. Synthesis Pathway

The synthesis of methylthioninium chloride is a multi-step process that has been refined over
the years. A common industrial method involves the following key stages:

 Nitrosylation of Dimethylaniline: The process typically starts with the nitrosylation of N,N-
dimethylaniline using sodium nitrite in an acidic medium (e.g., hydrochloric acid) to form N,N-
dimethyl-p-nitrosoaniline.[5]

e Reduction: The resulting nitroso compound is then reduced to form p-aminodimethylaniline.

[5]

» Oxidative Coupling and Thionation: This intermediate is then oxidatively coupled in the
presence of a sulfur source, such as hydrogen sulfide, and an oxidizing agent like iron(lll)
chloride.[5] This step forms the phenothiazine ring structure.

o Oxidation: The leuco form of methylene blue is then oxidized to the final, intensely colored
methylthioninium chloride.[6]

The crude product undergoes extensive purification to remove impurities and byproducts,
which is critical for its use in pharmaceutical applications.[6]

C. Purification for Pharmaceutical Use

Achieving high purity is paramount for clinical and research applications to avoid interferences
and toxic effects from contaminants.[7] Pharmaceutical-grade methylthioninium chloride is
manufactured under Good Manufacturing Practices (GMP) to ensure its identity, strength, and
purity.[7] Common purification techniques include:
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» Solvent Extraction: This method separates methylthioninium chloride from other
contaminating thiazine dyes. By adjusting the pH of an aqueous solution, the solubility of
different dyes in an organic solvent (like carbon tetrachloride) can be manipulated, allowing
for their removal.[8][9]

o Recrystallization: The crude product is dissolved in a suitable solvent (e.g., hot water) and
allowed to cool slowly, leading to the formation of pure crystals while impurities remain in the
solution.[6]

o Chromatography: Techniques like High-Performance Liquid Chromatography (HPLC) are
used for both analytical and preparative purposes to separate methylthioninium chloride from
structurally similar impurities.[10]

Il. Physicochemical Properties

Understanding the physicochemical properties of methylthioninium chloride is fundamental to
its application in various scientific disciplines.

Property Value/Description Source(s)

Dark green crystalline powder
Appearance _ _ [11]
with a bronze-like luster.[11]

Soluble in water, ethanol,
- glycerol, and glacial acetic
Solubility ] ) [2][4]
acid.[2][4] Insoluble in xylene

and oleic acid.[2]

An aqueous solution is slightly
pH (aqueous solution) acidic, with a pH of [12][13]
approximately 3.0-4.5.[12][13]

Melting Point 100-110°CJ[2] [2]

pKa ~7.5[2] 2]

Rationale for Importance:
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» Solubility: The aqueous solubility is critical for its use in biological systems and for the
preparation of intravenous formulations.[14] Its differential solubility in various solvents is
exploited during purification.

e pH and pKa: The pH of the solution can influence its stability and its interaction with
biological molecules. The pKa value indicates its behavior as a weak base.

lll. Redox Chemistry: The Core of its Versatility

The most defining chemical characteristic of methylthioninium chloride is its ability to undergo
reversible oxidation-reduction (redox) reactions. This property underpins its use as a redox
indicator and its primary therapeutic application in treating methemoglobinemia.[2][15]

A. The Methylene Blue -~ Leucomethylene Blue System

In an oxidizing environment, methylthioninium chloride (MB™*) exists as a blue cation. When it
accepts electrons (is reduced), it is converted to its colorless, reduced form, leucomethylene
blue (LMB).[1][15]

MB+* (blue) + 2e~ + H* « LMB (colorless)

This redox cycling is concentration-dependent and influenced by the redox state of the
surrounding medium.[16] The standard reduction potential (Eo') for this couple is approximately
+0.011 V.

B. Mechanism of Action in Methemoglobinemia

Methemoglobinemia is a condition where the iron in hemoglobin is oxidized from the ferrous
(Fe2*) to the ferric (Fe3*) state, rendering it unable to bind and transport oxygen.[1]
Methylthioninium chloride acts as an electron shuttle to reverse this process.

Click to download full resolution via product page

Experimental Insight: The efficacy of this treatment is dependent on the presence of NADPH
and the enzyme NADPH-methemoglobin reductase.[15] In patients with a deficiency in this
enzyme (e.g., G6PD deficiency), methylthioninium chloride is ineffective and can even induce
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hemolysis.[14] This highlights the importance of understanding the underlying biochemical
pathways when developing and applying therapeutic agents.

C. The "Blue Bottle" Experiment: A Classic
Demonstration

A classic chemistry demonstration of the redox properties of methylthioninium chloride is the
"blue bottle" experiment.

Click to download full resolution via product page

In a sealed flask containing an alkaline solution of glucose and methylthioninium chloride, the
glucose slowly reduces the blue MB* to the colorless LMB. Shaking the flask introduces
oxygen, which rapidly oxidizes LMB back to the blue MB*.[1] This visually demonstrates the
reversible nature of its redox chemistry.

IV. Photodynamic Properties and Applications

Methylthioninium chloride is a photosensitizer, meaning it can be activated by light to produce
reactive oxygen species (ROS).[1] This property is the basis for its use in photodynamic
therapy (PDT).

A. Mechanism of Photodynamic Action

» Light Absorption: Methylthioninium chloride absorbs light, typically in the red region of the
spectrum (around 665 nm).[17]

» Excitation: Upon absorbing a photon, the molecule is promoted to an excited singlet state.

 Intersystem Crossing: It then undergoes intersystem crossing to a longer-lived excited triplet
state.

o Energy Transfer (Type Il PDT): The excited triplet state can transfer its energy to molecular
oxygen (Oz), generating highly reactive singlet oxygen (*O2).[18]
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» Electron Transfer (Type | PDT): Alternatively, it can undergo electron transfer reactions with
surrounding molecules to produce other ROS like superoxide anions and hydroxyl radicals.
[16]

These ROS are highly cytotoxic and can induce apoptosis and necrosis in targeted cells,
making PDT a promising cancer treatment modality.[17][19]

B. Experimental Workflow for In Vitro PDT Efficacy

Click to download full resolution via product page

Protocol Insight: The choice of light source and dosage is critical. The wavelength must overlap
with the absorption spectrum of methylthioninium chloride to ensure efficient activation. The
light dose (fluence) and the concentration of the photosensitizer must be optimized to achieve
maximal therapeutic effect with minimal damage to surrounding healthy tissue.

V. Monoamine Oxidase Inhibition

An important and often overlooked chemical property of methylthioninium chloride is its potent
inhibition of monoamine oxidase (MAO), particularly MAO-A.[20][21] This has significant
implications for its use in neuropsychiatric research and its potential for drug-drug interactions.

A. Mechanism of MAO Inhibition

MAOs are enzymes responsible for the degradation of monoamine neurotransmitters such as
serotonin, norepinephrine, and dopamine. By inhibiting MAO-A, methylthioninium chloride
increases the levels of these neurotransmitters in the brain, which is thought to contribute to its
antidepressant effects.[20][22]

B. Clinical Significance and Serotonin Syndrome

The MAO-inhibiting property of methylthioninium chloride is clinically significant. When
administered, especially intravenously at doses exceeding 5 mg/kg, in combination with other
serotonergic drugs like selective serotonin reuptake inhibitors (SSRISs), it can lead to a
potentially life-threatening condition known as serotonin syndrome.[1][21] This is due to an
excessive accumulation of serotonin in the central nervous system.
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Causality: This interaction is a direct consequence of the synergistic effect of two different
mechanisms that increase synaptic serotonin: SSRIs block its reuptake, while methylthioninium
chloride prevents its breakdown.[21]

VI. Analytical Methods and Quality Control

Ensuring the quality and purity of methylthioninium chloride is crucial for its intended
applications. Various analytical methods are employed for this purpose.

A. Spectrophotometry

UV-Visible spectrophotometry is a straightforward method for quantifying methylthioninium
chloride in solution, based on its strong absorbance in the visible region. The wavelength of
maximum absorbance (Amax) is typically around 665 nm.

B. High-Performance Liquid Chromatography (HPLC)

RP-HPLC is a powerful technique for both the identification and quantification of
methylthioninium chloride and its impurities.[10]

Typical HPLC Method Parameters:
e Column: C18 reverse-phase column

» Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer) and an organic
solvent (e.g., acetonitrile or methanol).

» Detection: UV detector set at a specific wavelength (e.g., 237 nm).[10]

e Column Temperature: Controlled temperature (e.g., 40°C) to ensure reproducible retention
times.[10]

Rationale: HPLC offers high specificity and sensitivity, allowing for the separation and
quantification of closely related thiazine dyes that may be present as impurities.[10]

VII. Pharmacokinetics and Stability
A. Pharmacokinetics
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» Absorption: Well absorbed from the gastrointestinal tract.[14][23]

o Time to Peak Plasma Concentration: Approximately 1-2 hours after oral administration and
30 minutes after intravenous administration.[14]

o Metabolism: Rapidly reduced in the body to leucomethylthioninium chloride.[23]

o Excretion: Primarily excreted in the urine, largely as leucomethylthioninium chloride.[23][24]
This is what causes the characteristic blue-green discoloration of urine.[23][25]

o Elimination Half-life: The terminal half-life after intravenous administration is approximately
24.7 hours.[24]

B. Stability and Storage

Methylthioninium chloride is generally stable but should be protected from light. It is unstable in
the presence of incompatible materials.[12] For pharmaceutical preparations, it is important to
note its reduced solubility in 0.9% sodium chloride solution.[13][14]

Conclusion

Methylthioninium chloride is a compound with a remarkable breadth of chemical properties that
translate into a wide array of scientific and clinical applications. Its reversible redox chemistry is
central to its function as both a laboratory indicator and a life-saving treatment for
methemoglobinemia. Its photosensitizing properties open avenues for targeted cancer
therapies, while its potent inhibition of monoamine oxidase presents both therapeutic
opportunities and significant clinical risks that demand careful consideration. For researchers,
scientists, and drug development professionals, a deep understanding of these core chemical
principles is not merely academic; it is the foundation for safe, effective, and innovative
applications of this versatile molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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